Cas no 1909318-88-2 (tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate)

• Product Name: tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate
• CAS No: 1909318-88-2
• MDL: MFCD29906780
• CID: 4628990
• PubChem ID: 122163192
• Update Time: 2025-06-10

tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
• tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate

• MDL： MFCD29906780

Additional information on tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate

Comprehensive Analysis of tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2)

The compound tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2) is a highly specialized heterocyclic molecule with a unique tetracyclic structure. Its complex framework, featuring dioxa and aza moieties, makes it a subject of significant interest in pharmaceutical research and organic synthesis. The presence of a tert-butyl carboxylate group further enhances its utility as a protecting group or intermediate in multi-step synthetic pathways. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics, due to its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds like tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s rigid polycyclic backbone offers exceptional stereochemical control, a critical factor in optimizing bioactivity and selectivity. Its CAS No. 1909318-88-2 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery. Additionally, its oxygen-nitrogen hybrid structure aligns with trends in sustainable chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes.

The synthesis of tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate often involves cascade cyclization or transition-metal catalysis, techniques widely discussed in academic literature and patent filings. Its multifunctional nature allows for derivatization at multiple sites, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in addressing drug resistance challenges, a hot topic in infectious disease and oncology research. Notably, its low molecular weight and high solubility profile make it compatible with biocompatible delivery systems, a key consideration in nanomedicine applications.

From an industrial perspective, CAS No. 1909318-88-2 is gaining traction as a building block for specialty chemicals used in agrochemicals and material science. Its thermal stability and compatibility with polymer matrices have sparked interest in advanced material engineering, particularly for high-performance coatings and adhesives. Furthermore, its chiral centers offer opportunities in asymmetric synthesis, a field pivotal to the production of single-enantiomer drugs. As green chemistry principles gain momentum, the compound’s potential for catalytic hydrogenation and solvent-free reactions is being actively investigated.

In conclusion, tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2) represents a versatile and scientifically compelling molecule with broad applications across life sciences and industrial chemistry. Its structural complexity and functional diversity position it as a valuable asset in addressing contemporary challenges in drug development and sustainable technology. Ongoing research into its mechanistic pathways and derivative libraries will likely uncover new opportunities, solidifying its role in cutting-edge innovation.